Cas no 952818-36-9 (N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide
• CAS No: 952818-36-9
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6174743
• PubChem ID: 16854272
• Update Time: 2025-10-29

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide
• N-(5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• AKOS024650589
• 952818-36-9
• N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
• F2473-0145

• Inchi： 1S/C16H15N3O4S/c1-21-10-5-6-13(22-2)12(8-10)15-18-19-16(23-15)17-14(20)9-11-4-3-7-24-11/h3-8H,9H2,1-2H3,(H,17,19,20)
• InChI Key： SQMNKDIVDSWCHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1=NN=C(C2C=C(C=CC=2OC)OC)O1)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 952818-36-9)

In the realm of organic chemistry and pharmaceutical research, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 952818-36-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its 1,3,4-oxadiazole core and thiophene moiety, is a subject of ongoing research in drug discovery and material science. Its molecular architecture, combining dimethoxyphenyl and acetamide functionalities, offers a versatile scaffold for designing novel bioactive molecules.

The 1,3,4-oxadiazole ring, a key component of this compound, is known for its electron-withdrawing properties and stability, making it a popular choice in medicinal chemistry. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and metabolic disorders. The inclusion of a thiophene group further enhances the compound's potential for heterocyclic interactions, which are crucial for targeting specific biological pathways.

Recent studies highlight the growing interest in N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide as a candidate for small-molecule therapeutics. Its ability to interact with protein kinases and G-protein-coupled receptors (GPCRs) has sparked investigations into its efficacy for treating inflammatory conditions and chronic pain. These attributes align with current trends in precision medicine, where tailored molecular designs are prioritized for improved therapeutic outcomes.

From a synthetic perspective, the compound's CAS No. 952818-36-9 serves as a critical identifier for researchers and manufacturers. Its synthesis often involves multi-step reactions, including cyclization and amide coupling, to achieve the desired purity and yield. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with pharmaceutical standards.

Beyond biomedical applications, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide has also been explored in material science. Its conjugated system and aromaticity make it a promising candidate for organic electronics, such as OLEDs and sensors. This dual applicability underscores its versatility and relevance in cutting-edge research.

As the scientific community continues to unravel the potential of CAS No. 952818-36-9, questions about its structure-activity relationships (SAR) and toxicity profiles remain areas of active investigation. Collaborative efforts between chemists, biologists, and computational researchers are essential to fully harness its capabilities. For those seeking deeper insights, resources like PubMed and Reaxys provide extensive literature on its properties and applications.

In summary, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide represents a compelling example of modern heterocyclic chemistry. Its multifaceted utility in drug development and advanced materials positions it as a compound of enduring interest, reflecting the dynamic interplay between molecular design and real-world innovation.